3-(4-Methoxyphenyl)-8-((4-methoxyphenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 3-(4-methoxyphenyl)-8-(4-methoxyphenyl)sulfonyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C21H23N3O5S/c1-28-16-5-3-15(4-6-16)19-20(25)23-21(22-19)11-13-24(14-12-21)30(26,27)18-9-7-17(29-2)8-10-18/h3-10H,11-14H2,1-2H3,(H,23,25)
• InChI Key: WHFHRAOCGMLMFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3(CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)OC)NC2=O
• Molecular Formula: C21H23N3O5S
• Molecular Weight: 429.5 g/mol
• CAS No.: 1189908-19-7

Description

This compound features a spiro[4.5]decene core with dual 4-methoxyphenyl substituents: one at position 3 and a sulfonyl group at position 7. The sulfonyl moiety enhances polarity and hydrogen-bonding capacity, while the methoxy groups contribute to lipophilicity, influencing membrane permeability and metabolic stability . Its molecular weight (419.52 g/mol, as per ) positions it within the range of bioactive small molecules, though direct pharmacological data are absent in the provided evidence.

Biological Activity

The compound 3-(4-Methoxyphenyl)-8-((4-methoxyphenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a novel chemical entity that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound's structure can be represented as follows:

• Chemical Formula : C$_{16}$H$_{18}$N$_{4}$O$_{4}$S
• Molecular Weight : 366.40 g/mol

The biological activity of this compound primarily stems from its interaction with various biological targets. The presence of the triazole ring and sulfonyl group suggests potential interactions with enzymes and receptors involved in cellular signaling pathways.

Anticancer Activity

Recent studies have highlighted the anticancer potential of similar compounds derived from triazole scaffolds. For instance, derivatives have shown significant cytotoxicity against various cancer cell lines, including breast, lung, and colon cancers. The mechanisms often involve:

• Induction of Apoptosis : Activation of intrinsic apoptotic pathways.
• Cell Cycle Arrest : Inhibition of cyclin-dependent kinases leading to G2/M phase arrest.

Antimicrobial Properties

Compounds with similar structures have demonstrated antibacterial and antifungal activities. The sulfonamide moiety is known to enhance the antibacterial efficacy by inhibiting bacterial folic acid synthesis.

Anti-inflammatory Effects

Research indicates that triazole derivatives can modulate inflammatory responses by inhibiting pro-inflammatory cytokines and mediators such as TNF-alpha and IL-6.

Case Studies

• Anticancer Study : A study on a related triazole compound showed IC$_{50}$ values in the low micromolar range against HeLa cells, indicating strong antiproliferative effects (IC$_{50}\approx 2.5\mu M$) .
• Antimicrobial Efficacy : Another study reported that a structurally similar compound exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 1 to 32 µg/mL .

Data Table: Biological Activities Comparison

Activity Type	Compound	IC$_{50}$ / MIC (µg/mL)	Reference
Anticancer	Triazole derivative	2.5
Antimicrobial	Sulfonamide derivative	1 - 32
Anti-inflammatory	Triazole derivative	Not specified

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structural Modifications

A. 8-(4-tert-Butylbenzoyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (E697-0360)

• Substituent Difference : Replaces the sulfonyl group with a 4-tert-butylbenzoyl moiety.
• Molecular Weight : 419.52 g/mol (identical to the target compound) .

B. 3-(4-Methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS 887220-99-7)

• Substituent Difference : Lacks the sulfonyl group and uses a 4-methylphenyl group instead of 4-methoxyphenyl.
• Impact : Reduced polarity and molecular weight (243.31 g/mol) likely decrease solubility but increase lipophilicity, favoring blood-brain barrier penetration .

Functional Group Variations

A. Sulfonyl vs. Hydroxy Groups

• Compound A (): Features a hydroxy group at position 4 and a chloro-fluoro-methylbiphenyl substituent.

B. Piperazine-Substituted Spirodiones ():

• Compound 13 : 8-Phenyl-3-(3-(4-phenylpiperazinyl)propyl)-1,3-diazaspiro[4.5]decane-2,4-dione.
• Compound 14 : Chlorophenylpiperazinylpropyl variant.

Pharmacological and Physicochemical Properties

Bioactivity Insights from Analogues

• N-Hydroxy Spiroimidazolidinones (): Compounds like 27b (N-hydroxy derivatives) exhibit NO donor and anti-metastatic activity. The target compound’s methoxy-sulfonyl groups may lack direct NO release but could modulate oxidative stress pathways .
• Antitumor Potential: Compound A () and tert-butylbenzoyl analogues () suggest that bulky substituents may enhance tumor selectivity, though mechanistic differences likely exist .

Physicochemical Comparison

Compound	Molecular Weight (g/mol)	Key Substituents	Predicted Solubility	LogP (Estimated)
Target Compound	419.52	Dual 4-methoxyphenyl, sulfonyl	Moderate	~2.5
E697-0360 (tert-butylbenzoyl)	419.52	4-tert-Butylbenzoyl	Low	~3.8
CAS 887220-99-7 (4-methylphenyl)	243.31	4-Methylphenyl	Low	~3.0
Compound 27b (N-hydroxy)	~300 (estimated)	N-Hydroxy, tetramethyl	High	~1.5